Cas no 2098105-17-8 (3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
• CAS No: 2098105-17-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4775157
• Update Time: 2025-06-07

3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
• 3-amino-1-[4-(ethoxymethyl)-4-methylpiperidin-1-yl]propan-1-one
• 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one

• Inchi： 1S/C12H24N2O2/c1-3-16-10-12(2)5-8-14(9-6-12)11(15)4-7-13/h3-10,13H2,1-2H3
• InChI Key： RVZAWVQNNQEOMT-UHFFFAOYSA-N
• SMILES： O(CC)CC1(C)CCN(C(CCN)=O)CC1

Computed Properties

• Exact Mass: 228.183778013 g/mol
• Monoisotopic Mass: 228.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.6
• Molecular Weight: 228.33

Additional information on 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one

Introduction to 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2098105-17-8, identified as 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular structure of this compound includes a piperidine ring substituted with an ethoxymethyl group and a methyl group, which contributes to its unique chemical properties and reactivity.

3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one is a derivative of piperidine, a heterocyclic compound that is widely recognized for its role in medicinal chemistry. Piperidine derivatives are known for their versatility and have been extensively explored in the development of various therapeutic agents. The presence of both amino and ethoxymethyl functional groups in this molecule suggests that it may exhibit a broad spectrum of biological activities, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a significant increase in the interest surrounding piperidine-based compounds due to their demonstrated efficacy in modulating various biological pathways. The structural features of 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one make it a promising candidate for investigating its pharmacological properties. Specifically, the interaction between the piperidine ring and biological targets such as enzymes and receptors has been extensively studied, leading to the development of novel drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. Small-molecule inhibitors are crucial in modern drug design as they can selectively target specific enzymes or receptors involved in disease pathways. The structural flexibility of 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one allows for the fine-tuning of its interactions with biological targets, which is essential for achieving high specificity and efficacy.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system (CNS) targets makes them particularly attractive for therapeutic applications. 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one, with its unique structural features, could potentially serve as a lead compound for developing novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the piperidine ring, followed by functionalization with ethoxymethyl and methyl groups. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution reactions are often employed to achieve the desired product.

In terms of biological evaluation, 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one has shown promise in preliminary assays. These assays have revealed potential activities against various enzymes and receptors, including those involved in pain signaling, inflammation, and neurotransmission. Further studies are needed to fully elucidate its mechanism of action and to assess its safety profile.

The growing interest in piperidine derivatives has also spurred innovation in drug delivery systems. Researchers are exploring novel formulations that can enhance the bioavailability and targeted delivery of these compounds. For instance, lipid-based nanoparticles have been investigated as potential carriers for delivering piperidine-based drugs to specific tissues or organs.

From a regulatory perspective, the development of new chemical entities like 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one must adhere to stringent guidelines set forth by global regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines ensure that new drugs are safe, effective, and quality-controlled before they can be approved for clinical use.

The future prospects for 3-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yll)propan-l-one are promising, given its unique structural features and potential biological activities. Ongoing research efforts are focused on optimizing its synthesis, evaluating its pharmacological properties, and exploring new therapeutic applications. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.